Cas no 194490-13-6 (1H-Indole-3-carbonitrile,5-methyl-)

• Product Name: 1H-Indole-3-carbonitrile,5-methyl-
• CAS No: 194490-13-6
• Molecular Formula: C₁₀H₈N₂
• Molecular Weight: 156.18392
• MDL: MFCD07776611
• CID: 116614
• PubChem ID: 19603731

1H-Indole-3-carbonitrile,5-methyl- Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,5-methyl-
• 3-CYANO-5-METHYLINDOLE
• 5-methyl-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,5-methyl
• QC-3573
• 1H-Indole-3-carbonitrile,5-methyl-(9CI)
• SCHEMBL6599646
• JIQYBYFWPOTTCP-UHFFFAOYSA-N
• 194490-13-6
• MFCD07776611
• AKOS006287551
• DTXSID70598984
• 1H-INDOLE-3-CARBONITRILE, 5-METHYL-

• MDL： MFCD07776611
• InChIKey： JIQYBYFWPOTTCP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,12H,1H3
• SMILES： CC1=CC2=C(C=C1)NC=C2C#N

Computed Properties

• Exact Mass: 156.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.069
• Heavy Atom Count: 12
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6A^2

Experimental Properties

• LogP: 2.34798
• PSA: 39.58000
• Refractive Index: 1.65
• Boiling Point: 357.9°Cat760mmHg
• Flash Point: 123.7°C
• Density: 1.2